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Compound of Interest

Compound Name: 4-Methylbenzoxazole

Cat. No.: B175800 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Methylbenzoxazole, a heterocyclic aromatic organic compound, serves as a valuable

scaffold in medicinal chemistry and materials science. Its structure, consisting of a benzene

ring fused to a 4-methyloxazole ring, imparts unique physicochemical properties that make it an

attractive starting material for the synthesis of more complex, biologically active molecules.

This technical guide provides a comprehensive overview of the chemical structure, IUPAC

nomenclature, physicochemical properties, and a detailed experimental protocol for the

synthesis of 4-Methylbenzoxazole.

Chemical Structure and IUPAC Name
The chemical structure of 4-Methylbenzoxazole is characterized by a bicyclic system where a

benzene ring is fused to the 'd' side of a 4-methyloxazole ring.

IUPAC Name: 4-methyl-1,3-benzoxazole[1]

Chemical Formula: C₈H₇NO

Physicochemical and Spectral Data
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A summary of the key physicochemical and spectral properties of 4-Methylbenzoxazole is

presented below. This data is essential for its characterization and application in various

experimental settings.

Property Value Source

Molecular Weight 133.15 g/mol PubChem[1]

Appearance Colorless to yellow liquid ChemicalBook

Boiling Point 206.5 ± 9.0 °C (Predicted) ChemicalBook

Density 1.149 ± 0.06 g/cm³ (Predicted) ChemicalBook

LogP 2.050 (Estimated) ChemicalBook

pKa 1.50 ± 0.30 (Predicted) ChemicalBook

¹H NMR (CDCl₃, 400 MHz)

δ (ppm): 7.95 (s, 1H), 7.40 (d,

J=7.9 Hz, 1H), 7.23 (t, J=7.8

Hz, 1H), 7.08 (d, J=7.6 Hz,

1H), 2.59 (s, 3H)

The Royal Society of

Chemistry

¹³C NMR (CDCl₃, 100 MHz)

δ (ppm): 151.4, 149.3, 141.2,

129.6, 124.9, 119.8, 109.2,

16.1

The Royal Society of

Chemistry

Experimental Protocols: Synthesis of 4-
Methylbenzoxazole
The synthesis of 4-Methylbenzoxazole can be achieved through the condensation of 2-amino-

3-methylphenol with a suitable one-carbon electrophile, such as triethyl orthoformate, followed

by cyclization. This method is a common and effective way to form the benzoxazole ring

system.

General Procedure for the Synthesis of 4-
Methylbenzoxazole
This protocol is based on established methods for benzoxazole synthesis.
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Materials:

2-Amino-3-methylphenol

Triethyl orthoformate

Catalytic amount of a strong acid (e.g., p-toluenesulfonic acid)

Anhydrous solvent (e.g., toluene or xylene)

Sodium bicarbonate solution (saturated)

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Organic solvents for extraction and chromatography (e.g., ethyl acetate, hexane)

Equipment:

Round-bottom flask

Reflux condenser

Heating mantle with a magnetic stirrer

Separatory funnel

Rotary evaporator

Chromatography column

Procedure:

To a solution of 2-amino-3-methylphenol (1.0 eq) in a suitable anhydrous solvent such as

toluene, add triethyl orthoformate (1.2 eq).

Add a catalytic amount of p-toluenesulfonic acid (0.05 eq) to the reaction mixture.
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Heat the mixture to reflux for 3-4 hours. The progress of the reaction can be monitored by

thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.

Wash the reaction mixture with a saturated solution of sodium bicarbonate, followed by brine.

Separate the organic layer and dry it over anhydrous magnesium sulfate or sodium sulfate.

Filter off the drying agent and concentrate the organic layer under reduced pressure using a

rotary evaporator.

The crude product can be purified by column chromatography on silica gel using a mixture of

hexane and ethyl acetate as the eluent to afford pure 4-Methylbenzoxazole.

Synthesis Workflow
The following diagram illustrates the general synthetic workflow for the preparation of 4-
Methylbenzoxazole.
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Synthesis of 4-Methylbenzoxazole
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Caption: Synthetic workflow for 4-Methylbenzoxazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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